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Compound of Interest

Compound Name: 3',4'-Dichloropropiophenone

Cat. No.: B046414 Get Quote

Physical Properties of 3',4'-
Dichloropropiophenone: A Technical Guide
This guide provides a detailed overview of the physical properties, specifically the melting and

boiling points, of 3',4'-Dichloropropiophenone. It is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis. The information is

presented to facilitate easy access and comparison, supplemented by detailed experimental

methodologies for the determination of these critical physical constants.

Core Physical Properties
3',4'-Dichloropropiophenone is an organic compound with the chemical formula C₉H₈Cl₂O. At

room temperature, it exists as a solid.[1][2][3] Its key physical properties are summarized

below.

Physical Property Value Conditions

Melting Point 44-48 °C Ambient Pressure

Boiling Point 247 °C Ambient Pressure (760 mmHg)

136-140 °C 18 mmHg
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Note: Variations in reported values can be attributed to differences in experimental conditions

and sample purity.

Experimental Protocols for Physical Property
Determination
The accurate determination of melting and boiling points is crucial for the identification and

purity assessment of a chemical compound. Standard laboratory procedures for these

measurements are detailed below.

Melting Point Determination
The melting point of 3',4'-Dichloropropiophenone is typically determined using the capillary

tube method with a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:

Sample Preparation: A small amount of the crystalline 3',4'-Dichloropropiophenone is finely

powdered. The open end of a capillary tube is pressed into the powder. The tube is then

tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.[4]

[5]

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus, adjacent to a calibrated thermometer.

Heating and Observation: The apparatus is heated at a controlled rate. An initial rapid

heating can be used to determine an approximate melting range. For an accurate

measurement, the heating rate is slowed to approximately 2°C per minute as the

temperature approaches the expected melting point.[4]

Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid is observed to the temperature at which the entire sample has completely melted.[5]

A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound.[5] Impurities

tend to lower and broaden the melting range.[4]

Boiling Point Determination
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The boiling point of 3',4'-Dichloropropiophenone can be determined by several methods,

including simple distillation and the Thiele tube method, especially for measurements at

reduced pressure.

Methodology (Thiele Tube Method):

Sample Preparation: A small volume (a few milliliters) of liquid 3',4'-Dichloropropiophenone
is placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is placed

inverted (open end down) into the liquid.[6][7]

Apparatus Setup: The test tube assembly is attached to a thermometer. This is then placed

in a Thiele tube containing a high-boiling point liquid like mineral oil or silicone oil, ensuring

the sample is immersed in the oil.[6][7]

Heating and Observation: The side arm of the Thiele tube is gently and uniformly heated. As

the temperature rises, the air trapped in the capillary tube will expand and exit as bubbles.

The heating is continued until a steady and rapid stream of bubbles emerges from the

capillary tube.

Data Recording: The heat source is then removed, and the apparatus is allowed to cool

slowly. The boiling point is the temperature at which the bubbling stops and the liquid just

begins to be drawn back into the capillary tube.[6] This indicates that the vapor pressure of

the liquid equals the atmospheric pressure.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound like 3',4'-Dichloropropiophenone.
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Caption: Workflow for determining melting and boiling points.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b046414?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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